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Compound of Interest

Compound Name: Monoethylglycinexylidide

Cat. No.: B1676722

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Monoethylglycinexylidide (MEGX). The information is

intended for researchers, scientists, and drug development professionals to ensure a safe

laboratory environment.

Chemical Identifier:

Compound Name Monoethylglycinexylidide (MEGX)
Synonyms Norlidocaine, Ethylglycylxylidide

CAS Number 7728-40-7

Molecular Formula C12H18N20

Molecular Weight 206.28 g/mol

Hazard Identification and GHS Classification

Monoethylglycinexylidide is classified as acutely toxic. The primary hazard is toxicity if
swallowed.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1676722?utm_src=pdf-interest
https://www.benchchem.com/product/b1676722?utm_src=pdf-body
https://www.benchchem.com/product/b1676722?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Monoethylglycinexylidide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral T, H301: Toxic if
laalt text Danger

(Category 3) swallowed[1]

Precautionary Statements:

P264: Wash skin thoroughly after handling.[1][2]

e P270: Do not eat, drink or smoke when using this product.[1][2]

e P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.[3]
e P321: Specific treatment (see supplemental first aid instruction on this label).[1]

e P330: Rinse mouth.[1][2]

e P405: Store locked up.[1]

» P501: Dispose of contents/container to an approved waste disposal plant.[1]

Operational and Safety Protocols

Given that Monoethylglycinexylidide is the primary active metabolite of Lidocaine and shares
a similar toxicity profile, the following handling procedures are recommended, drawing from
safety data for Lidocaine where specific data for MEGX is unavailable.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure. The following equipment
should be worn at all times when handling Monoethylglycinexylidide, especially when
handling the substance outside of a containment device.
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Specifications and
PPE Category Item )
Recommendations

Consider double gloving with
) nitrile gloves.[5] Ensure gloves
Hand Protection Gloves ] )
are compatible with any

solvents being used.

Wear safety glasses with side

Eye Protection Safety Glasses/Goggles shields or chemical splash
goggles.[5]

A long-sleeved, disposable
Body Protection Laboratory Coat/Gown gown with tight-fitting cuffs is
recommended.[6]

An N95 or higher-rated
respirator should be used
when handling the powder

Respiratory Protection Respirator form to avoid inhalation, or in
the event of a spill.[6] A
surgical mask is not a
substitute.[7]

Disposable, skid-resistant shoe
covers should be worn in

Foot Protection Shoe Covers )
areas where MEGX is handled.

[6]

Handling and Storage

» Engineering Controls: Handle Monoethylglycinexylidide in a well-ventilated area,
preferably within a chemical fume hood or other containment device to minimize inhalation
exposure.

o Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials. The
storage area should be securely locked.[8]
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» Hygiene: Avoid eating, drinking, or smoking in areas where the chemical is handled. Wash
hands thoroughly after handling.[2]

Emergency Procedures

Emergency Situation Procedure

1. Evacuate the immediate area. 2. Ensure
adequate ventilation. 3. Wear appropriate PPE,
including respiratory protection. 4. Contain the

Spill spill using an inert absorbent material. 5. Collect
the absorbed material into a sealed container for
proper disposal. 6. Clean the spill area

thoroughly.

1. Use a fire extinguisher appropriate for the

surrounding materials (e.g., dry chemical, CO2,
Fire or alcohol-resistant foam).[5] 2. Wear a self-

contained breathing apparatus (SCBA) and full

protective gear.[5]

_ Move the individual to fresh air. Seek medical
Inhalation o
attention if symptoms occur.[5]

) Remove contaminated clothing and wash the
Skin Contact .
affected area with soap and water.[5]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact ) ) )
upper and lower eyelids. Seek medical attention

if irritation persists.[5]

Do not induce vomiting.[5] Rinse mouth with
Ingestion water. Immediately call a poison control center

or seek emergency medical attention.[5]

Disposal Plan

Waste containing Monoethylglycinexylidide must be treated as hazardous waste.
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» Waste from Residues: Do not dispose of waste into the sewer system.[5] Dispose of in
accordance with local, state, and federal regulations.[5]

» Contaminated Packaging: Empty containers should be triple-rinsed (if appropriate) and
disposed of at an approved waste handling site for recycling or disposal.[5] If not otherwise
specified, dispose of as unused product.[5]

Experimental Workflow and Safety Diagram

The following diagram outlines the logical workflow for handling a chemical spill of
Monoethylglycinexylidide, emphasizing safety and containment.
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Caption: Workflow for a safe and effective response to a Monoethylglycinexylidide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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